1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride
Overview
Description
Preparation Methods
The synthesis of 1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride typically involves the reaction of 3-methoxypyridine with cyclopropanamine under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The resulting compound is then purified and converted into its dihydrochloride salt form .
Chemical Reactions Analysis
1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.
Scientific Research Applications
1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.
Mechanism of Action
The mechanism of action of 1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride involves its interaction with specific molecular targets in the body. The compound is believed to modulate certain pathways, leading to its observed effects. Detailed studies are required to fully elucidate the exact molecular targets and pathways involved .
Comparison with Similar Compounds
1-(3-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride can be compared with similar compounds such as:
1-(Pyridin-2-yl)cyclopropanamine dihydrochloride: This compound has a similar structure but lacks the methoxy group on the pyridine ring.
1-(6-Methoxypyridin-2-yl)cyclopropanamine dihydrochloride: This compound has the methoxy group at a different position on the pyridine ring.
The unique positioning of the methoxy group in this compound contributes to its distinct chemical and biological properties.
Properties
Molecular Formula |
C9H14Cl2N2O |
|---|---|
Molecular Weight |
237.12 g/mol |
IUPAC Name |
1-(3-methoxypyridin-2-yl)cyclopropan-1-amine;dihydrochloride |
InChI |
InChI=1S/C9H12N2O.2ClH/c1-12-7-3-2-6-11-8(7)9(10)4-5-9;;/h2-3,6H,4-5,10H2,1H3;2*1H |
InChI Key |
IXUPMNDJLAREFP-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(N=CC=C1)C2(CC2)N.Cl.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(Tert-butylthio)-7-methoxyimidazo[1,2-a]pyridine](/img/structure/B11872845.png)
